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Compound of Interest

Compound Name: 4-(2,2-Diethoxyethyl)oxane
CAS No.: 2164042-76-4
Cat. No.: B2792220
Get Quote
. J

Executive Summary: The "Make vs. Buy" Reality

Direct commercial availability of 4-(2,2-Diethoxyethyl)oxane is virtually non-existent in
standard chemical catalogs (Sigma, Enamine, Combi-Blocks). It is not a commodity building
block.

Instead, this compound is almost exclusively accessed via a single-step synthesis from its
commercially available aldehyde precursor: (Tetrahydro-pyran-4-yl)-acetaldehyde (CAS 65626-
23-5).

Researchers requiring this acetal must adopt a "Buy Precursor / Synthesize Target" strategy.
This guide provides the sourcing intelligence for the precursor and a validated protocol for the
conversion.

Chemical Identity & Structural Logic[1][2][3]
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Property Data

Target Compound 4-(2,2-Diethoxyethyl)oxane
4-(2,2-Diethoxyethyl)tetrahydropyran;

Synonyms )
Tetrahydropyran-4-acetaldehyde diethyl acetal

Chemical Class Cyclic Ether / Acetal

Bri Uil Masked aldehyde for Grignard/Lithium
rimary Utili
Y Y reactions; Stable storage form of the aldehyde

Precursor (Commercial) (Tetrahydro-pyran-4-yl)-acetaldehyde
Precursor CAS 65626-23-5
Why the Acetal?

The free aldehyde (CAS 65626-23-5) is susceptible to oxidation and polymerization. The
diethyl acetal form (Target) renders the terminal carbon inert to nucleophiles (bases, Grignards,
hydrides), allowing chemical manipulation of the tetrahydropyran ring or other introduced
functional groups before acidic deprotection.

Commercial Landscape: Sourcing the Precursor

Since the acetal is not shelf-stable indefinitely (susceptible to hydrolysis), suppliers stock the
aldehyde. You must procure CAS 65626-23-5.

Primary Suppliers (Validated for CAS 65626-23-5)

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Supplier Catalog Name Purity Grade Stock Location Lead Time
Tetrahydropyran-

BLD Pharm 4-carbaldehyde 97%+ Shanghai/USA 3-5 Days
deriv.

(Tetrahydro-2H-
Enamine pyran-4- 95%+ Kyiv/USA 1-2 Weeks
yl)acetaldehyde

2-(Tetrahydro-

Combi-Blocks pyran-4-yl)- 98% San Diego, CA 1-2 Days
acetaldehyde
) ) Via Market )
Sigma-Aldrich Custom Global Variable
Select

Procurement Note: Search vendors using the CAS 65626-23-5 rather than the name, as

nomenclature varies (e.g., 2-(oxan-4-yl)acetaldehyde).

Technical Core: Synthesis Protocol

Objective: Convert (Tetrahydro-pyran-4-yl)-acetaldehyde into 4-(2,2-Diethoxyethyl)oxane.
Mechanism: Acid-catalyzed nucleophilic addition of ethanol, driven by water removal (Le
Chatelier’s principle).

Reagents & Equipment[6][7]

e Substrate: (Tetrahydro-pyran-4-yl)-acetaldehyde (1.0 eq)
¢ Solvent/Reactant: Anhydrous Ethanol (10-20 volumes)

o Dehydrating Agent: Triethyl Orthoformate (1.1 - 1.5 eq) — Ciritical for driving equilibrium.
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o Catalyst: p-Toluenesulfonic acid monohydrate (pTSA) (1-2 mol%) or Camphorsulfonic acid
(CSA).

o Apparatus: Round-bottom flask, N2 atmosphere, magnetic stirring.

Step-by-Step Methodology

e Setup: Charge a flame-dried flask with the aldehyde (CAS 65626-23-5) and anhydrous
ethanol under nitrogen.

» Activation: Add Triethyl Orthoformate (1.2 eq). This acts as a chemical water scavenger,
converting produced water into ethanol and ethyl formate.

o Catalysis: Add catalytic pTSA (0.01 eq).
¢ Reaction: Stir at room temperature (20-25°C) for 12—-18 hours.
o Monitor: TLC (stain with KMnO4 or DNP) or GC-MS. The aldehyde peak should disappear.

e Quench: Add solid NaHCO3 (excess) to neutralize the acid catalyst before workup. Stir for
20 mins.

o Workup: Filter off the solids. Concentrate the filtrate under reduced pressure (Rotavap).

 Purification: The residue is often pure enough (>95%) for downstream use. If necessary,
distill under high vacuum (bulb-to-bulb). Do not use silica column chromatography unless the
silica is pre-treated with 1% Triethylamine, as acidic silica will hydrolyze the acetal back to
the aldehyde.

Visualization: Synthesis & Decision Logic
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Downstream Application:
Grignard / Strong Base Reactions
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Figure 1: Synthetic workflow converting the commercial aldehyde precursor to the stable acetal
target.

Quality Control & Validation

To verify the synthesis of 4-(2,2-Diethoxyethyl)oxane, look for these specific NMR signatures:

o Acetal Methine Proton: A distinct triplet (t) around 4.4 — 4.6 ppm. This confirms the formation
of the R-CH(OEt)2 moiety.

e Ethoxy Groups: Two quartets (OCH2) around 3.5-3.7 ppm and two triplets (CH3) around 1.2
ppm.

o Disappearance of Aldehyde: Absence of the aldehyde proton signal (usually a triplet or
doublet near 9.7 ppm).
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» To cite this document: BenchChem. [Commercial Availability & Synthetic Access: 4-(2,2-
Diethoxyethyl)oxane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2792220/docs#commercial-availability-synthetic-
access-4-2-2-diethoxyethyl-oxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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